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Compound of Interest

Compound Name: N-(2-nitrophenyl)pyridin-4-amine

Cat. No.: B107022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-nitrophenyl)pyridin-4-amine is a heterocyclic aromatic amine containing a pyridine ring

substituted with a nitrophenyl group. This scaffold is of interest in medicinal chemistry and

materials science due to the diverse biological activities and physicochemical properties

exhibited by related nitropyridine derivatives. This technical guide provides a comprehensive

overview of the known physicochemical properties of N-(2-nitrophenyl)pyridin-4-amine, a

representative experimental protocol for its synthesis based on analogous compounds, and an

exploration of its potential biological significance.

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-(2-
nitrophenyl)pyridin-4-amine.
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Property Value Source

Molecular Formula C₁₁H₉N₃O₂ MOLBASE[1]

Molecular Weight 215.208 g/mol MOLBASE[1]

Exact Mass 215.069 g/mol MOLBASE[1]

LogP 3.3296 MOLBASE[1]

Polar Surface Area (PSA) 70.74 Å² MOLBASE[1]

Density 1.34 g/cm³ MOLBASE[1]

Boiling Point 379.9 °C at 760 mmHg MOLBASE[1]

Flash Point 183.5 °C MOLBASE[1]

Refractive Index 1.674 MOLBASE[1]

Melting Point Data not available

pKa Data not available

Experimental Protocols
While a specific experimental protocol for the synthesis of N-(2-nitrophenyl)pyridin-4-amine
is not readily available in the searched literature, a representative palladium-catalyzed cross-

coupling reaction, the Buchwald-Hartwig amination, is a common and effective method for the

synthesis of similar N-arylpyridylamines. The following protocol is adapted from the synthesis of

structurally related compounds.[2][3]

Representative Synthesis: Buchwald-Hartwig Amination

This protocol describes a general method for the palladium-catalyzed C-N cross-coupling

reaction between an aryl halide and an amine.

Materials:

4-chloropyridine hydrochloride

2-nitroaniline
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Palladium(II) acetate (Pd(OAc)₂)

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

Cesium carbonate (Cs₂CO₃)

Anhydrous 1,4-Dioxane

Nitrogen or Argon gas (inert atmosphere)

Procedure:

To a dry reaction flask, add 4-chloropyridine hydrochloride (1.0 mmol), 2-nitroaniline (1.2

mmol), cesium carbonate (2.5 mmol), palladium(II) acetate (0.02 mmol), and Xantphos (0.04

mmol).

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to

ensure an inert atmosphere.

Add anhydrous and degassed 1,4-dioxane (10 mL) to the flask via syringe.

Heat the reaction mixture to 100 °C and stir for 4-12 hours. The reaction progress should be

monitored by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove solid residues.

Concentrate the filtrate under reduced pressure.

The crude product can be purified by flash chromatography on silica gel using an appropriate

solvent system (e.g., ethyl acetate/petroleum ether) to yield the desired N-(2-
nitrophenyl)pyridin-4-amine.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical

techniques such as:
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¹H NMR (Nuclear Magnetic Resonance): To determine the proton chemical environment.

¹³C NMR (Nuclear Magnetic Resonance): To determine the carbon skeleton.

Mass Spectrometry (MS): To confirm the molecular weight.

Infrared Spectroscopy (IR): To identify functional groups.

Melting Point Analysis: To assess purity.

Potential Biological Significance and Signaling
Pathways
Direct studies on the biological activity of N-(2-nitrophenyl)pyridin-4-amine are limited in the

available literature. However, the broader class of nitropyridine derivatives has been

extensively investigated and shown to possess a wide range of biological activities.[4][5]

Anticipated Biological Activities:

Anticancer Activity: Many nitropyridine-containing compounds have demonstrated potential

as anticancer agents.[6] Their mechanism of action often involves the inhibition of key

signaling molecules such as protein kinases, which are crucial for cancer cell growth and

proliferation.[6]

Antimicrobial Activity: The nitro group is a well-known pharmacophore in antimicrobial

agents.[4] Nitropyridine derivatives have shown activity against various bacterial and fungal

strains.[5]

Kinase Inhibition: The N-phenylpyridin-2-amine scaffold, a core structure related to the target

compound, is a known "privileged structure" in medicinal chemistry and is found in numerous

kinase inhibitors.[6]

The following diagram illustrates a general workflow for the discovery and evaluation of

bioactive compounds, a process that would be applicable to N-(2-nitrophenyl)pyridin-4-
amine.
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General workflow for drug discovery and development.
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Given the prevalence of kinase inhibition among related compounds, a potential signaling

pathway that N-(2-nitrophenyl)pyridin-4-amine might modulate is the protein kinase signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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